Cas no 27829-93-2 (Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)-)
27829-93-2 structure
Product Name:Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)-
CAS No:27829-93-2
MF:C9H10O4
MW:182.173303127289
CID:251433
PubChem ID:12194840
Update Time:2025-04-19
Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)-
- 1-(3,4-dihydroxy-2-methoxyphenyl)ethan-1-one
- 1-(3,4-dihydroxy-2-methoxyphenyl)ethanone
- 3',4'-DIHYDROXY-2'-METHOXYACETOPHENONE
- 1-(3,4-Dihydroxy-2-methoxy-phenyl)-aethanon
- 1-(3,4-dihydroxy-2-methoxy-phenyl)-ethanone
- Acetophenone,3',4'-dihydroxy-2'-methoxy-(8CI)
- Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)
- AKOS006279188
- DTXSID50479949
- 27829-93-2
- SCHEMBL13827071
- 1-(3, 4-dihydroxy-2-methoxyphenyl)ethanone
- Ethanone, 1-(3,4-dihydroxy-2-methoxyphenyl)-
-
- Inchi: 1S/C9H10O4/c1-5(10)6-3-4-7(11)8(12)9(6)13-2/h3-4,11-12H,1-2H3
- InChI Key: YQFVHMURFLVSHG-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C=CC=1C(C)=O)O)O
Computed Properties
- Exact Mass: 182.05800
- Monoisotopic Mass: 182.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76000
- LogP: 1.30900
Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
27829-93-2 (Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)-) Related Products
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- 1818-28-6(2,4,5-Trimethoxyacetophenone)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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